molecular formula C12H10F3N3 B8651430 [(Pyridin-2-yl)methyl](3,3,3-trifluoropropyl)propanedinitrile CAS No. 647839-40-5

[(Pyridin-2-yl)methyl](3,3,3-trifluoropropyl)propanedinitrile

Cat. No.: B8651430
CAS No.: 647839-40-5
M. Wt: 253.22 g/mol
InChI Key: BNEMBCMRKHGKMO-UHFFFAOYSA-N
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Description

[(Pyridin-2-yl)methyl](3,3,3-trifluoropropyl)propanedinitrile is a useful research compound. Its molecular formula is C12H10F3N3 and its molecular weight is 253.22 g/mol. The purity is usually 95%.
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Properties

CAS No.

647839-40-5

Molecular Formula

C12H10F3N3

Molecular Weight

253.22 g/mol

IUPAC Name

2-(pyridin-2-ylmethyl)-2-(3,3,3-trifluoropropyl)propanedinitrile

InChI

InChI=1S/C12H10F3N3/c13-12(14,15)5-4-11(8-16,9-17)7-10-3-1-2-6-18-10/h1-3,6H,4-5,7H2

InChI Key

BNEMBCMRKHGKMO-UHFFFAOYSA-N

Canonical SMILES

C1=CC=NC(=C1)CC(CCC(F)(F)F)(C#N)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-(Chloromethyl)pyridine hydrochloride (303 mg) was suspended in N,N-dimethylformamide (3 ml), potassium carbonate (256 mg) was added thereto, and the mixture was stirred. Then, to the suspension was added a solution of (3,3,3-trifluoropropyl)malononitrile (300 mg) in N,N-dimethylformamide (3 ml), and further thereto was added potassium carbonate (256 mg), followed by stirring overnight at room temperature. To the reaction mixture was added water, and extracted with ethyl acetate. The organic layer was washed successively with water and saturated brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure. The residue obtained was subjected to silica gel column chromatography to give 270 mg of 2-((2-pyridyl)methyl)-2-(3,3,3-trifluoropropyl)malononitrile represented by the following formula (hereinafter referred to as the present invention compound (5)).
Quantity
303 mg
Type
reactant
Reaction Step One
Quantity
256 mg
Type
reactant
Reaction Step Two
Quantity
300 mg
Type
reactant
Reaction Step Three
Quantity
3 mL
Type
solvent
Reaction Step Three
Quantity
256 mg
Type
reactant
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five

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